Cas no 2034552-33-3 (3-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
• CAS No: 2034552-33-3
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 5991961
• PubChem ID: 119102337
• Update Time: 2025-11-05

3-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
• 2034552-33-3
• AKOS026694077
• (3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone
• 3-[1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• F6524-1929
• (4-methyl-1,3-thiazol-5-yl)-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C11H12N4O2S/c1-7-9(18-6-13-7)11(16)15-3-2-8(4-15)10-12-5-17-14-10/h5-6,8H,2-4H2,1H3
• InChI Key： RGEIRBOIZGNUII-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N1CCC(C2=NOC=N2)C1)=O

Computed Properties

• Exact Mass: 264.06809681g/mol
• Monoisotopic Mass: 264.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 3-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole

Compound 2034552-33-3: 3-(1-(4-Methyl-1,3-Thiazole-5-Carbonyl)Pyrrolidin-3-Yl)-1,2,4-Oxadiazole

The compound with CAS number 2034552-33-3, known as 3-(1-(4-Methyl-1,3-Thiazole-5-Carbonyl)Pyrrolidin-3-Yl)-1,2,4-Oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolidine ring fused with an oxadiazole moiety and a substituted thiazole group. The presence of these functional groups endows the molecule with versatile chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have found that its oxadiazole core can act as a scaffold for designing bioactive molecules. The thiazole group, on the other hand, contributes to the molecule's stability and ability to interact with biological targets. These properties make it a valuable tool in the development of new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-(1-(4-Methyl-1,3-Thiazole-5-Carbonyl)Pyrrolidin-3-Yl)-1,2,4-Oxadiazole involves a multi-step process that combines principles of organic synthesis and catalysis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent incorporation of the thiazole and oxadiazole groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown potential in electronic materials. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role in enhancing the performance of OLEDs (organic light-emitting diodes) by improving charge transport properties.

The structural versatility of this compound also extends to its use in polymer chemistry. Scientists have investigated its ability to serve as a building block for constructing functional polymers with tailored properties. These polymers exhibit improved mechanical strength and thermal stability, making them suitable for advanced materials applications.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. Efforts are being made to develop sustainable methods for its production, reducing waste and energy consumption. This aligns with global initiatives to promote environmentally friendly chemical processes.

In conclusion, CAS number 2034552-33-3, or 3-(1-(4-Methyl-1,3-Thiazole-5-Carbonyl)Pyrrolidin-3-Yl)-1,2,4-Oxadiazole, represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.